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Compound of Interest

Compound Name: p-Terphenyl-d14

Cat. No.: B051327 Get Quote

Introduction

p-Terphenyl-d14 is a deuterated analog of p-Terphenyl, often used as an internal standard or

surrogate in various analytical methods, particularly for the analysis of semi-volatile organic

compounds by gas chromatography-mass spectrometry (GC-MS). Its isotopic labeling allows

for accurate quantification, as it behaves chemically similarly to the native analyte but is

distinguishable by its mass. Proper preparation of accurate and stable stock solutions is a

critical first step for any quantitative analysis. This document provides a detailed protocol for

the preparation of p-Terphenyl-d14 stock solutions.

Chemical and Physical Properties
A summary of the key properties of p-Terphenyl-d14 is essential for its safe handling and use

in solution preparation.
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Property Value Reference

CAS Number 1718-51-0 [1][2]

Molecular Formula C₁₈D₁₄ [1]

Molecular Weight 244.39 g/mol [1][2]

Appearance
White or light-yellow needles

or leaves
[3]

Solubility

Insoluble in water. Soluble in

hot benzene, hot ethyl alcohol,

and slightly soluble in

chloroform. Dichloromethane

and acetone are commonly

used solvents for commercial

standards.

[1][3][4][5]

Storage (Solid)
Store at -20°C for long-term

stability.
[1]

Storage (Solution)

Store in a tightly sealed

container in a well-ventilated

place, away from heat and

direct sunlight. Some

commercial solutions are

stored at ambient

temperatures (>5 °C) or

refrigerated.

[4][6][7]

Safety Precautions and Hazard Information
p-Terphenyl-d14 and the solvents used for its dissolution present several health and safety

risks. Adherence to safety protocols is mandatory.
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Hazard Description Precautionary Measures

Health Hazards

Causes skin and serious eye

irritation.[8][9][10] May cause

respiratory irritation.[9][10]

Suspected of causing cancer

and may cause damage to

organs through prolonged or

repeated exposure.[8][10]

Always work in a well-

ventilated chemical fume hood.

Wear appropriate personal

protective equipment (PPE),

including a lab coat, chemical-

resistant gloves (e.g., nitrile),

and safety glasses or goggles.

[8][9] Avoid inhalation of dust

or solution vapors.[10]

Solvent Hazards

Solvents like dichloromethane

are volatile, toxic, and may be

carcinogenic. Acetone is highly

flammable.

Handle solvents only in a

chemical fume hood. Keep

away from ignition sources

such as heat, sparks, and

open flames.[4][6] Ensure all

containers are properly labeled

and sealed.

Environmental Hazards
p-Terphenyl-d14 is very toxic to

aquatic life.[9]

Do not dispose of the material

or its solutions down the drain.

[10][11] Dispose of all waste

(solid, liquid, and contaminated

materials) through an

approved hazardous waste

disposal program in

accordance with local

regulations.[9]

First Aid

Skin Contact: Immediately

wash with soap and water.[8]

Eye Contact: Rinse cautiously

with water for several minutes.

[10] Inhalation: Move the

person to fresh air.[10]

Ingestion: Rinse mouth with

water and consult a physician.

[10]

In case of exposure or if you

feel unwell, seek immediate

medical attention and show the

Safety Data Sheet (SDS) to

the medical professional.[10]
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Experimental Protocol: Preparation of a 1000 µg/mL
Primary Stock Solution
This protocol details the steps to prepare a 1000 µg/mL stock solution of p-Terphenyl-d14 in

dichloromethane. This concentration is typical for primary standards used in environmental

analysis.[12][13]

Materials and Equipment:

p-Terphenyl-d14 (solid, high purity)

Dichloromethane (HPLC or analytical grade)

Analytical balance (readable to at least 0.01 mg)

Class A volumetric flasks (e.g., 10 mL, 25 mL) with glass stoppers

Glass Pasteur pipettes or volumetric pipettes

Weighing paper or boat

Spatula

Ultrasonic bath (sonicator)

Amber glass vials with PTFE-lined caps for storage

Procedure:

Preparation and Tare:

Place a clean, dry weighing boat on the analytical balance and tare it.

Ensure the volumetric flask to be used is clean, dry, and has been brought to ambient

temperature.

Weighing the p-Terphenyl-d14:
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Carefully weigh approximately 10.0 mg of p-Terphenyl-d14 solid into the tared weighing

boat. Record the exact mass to the nearest 0.01 mg.

Calculation Example: To prepare 10 mL of a 1000 µg/mL (1 mg/mL) solution, exactly 10.0

mg is needed.

Transfer and Dissolution:

Quantitatively transfer the weighed solid into a 10 mL Class A volumetric flask.

Use a small amount of dichloromethane to rinse the weighing boat multiple times,

transferring the rinse into the volumetric flask to ensure all the solid is transferred.

Add dichloromethane to the flask until it is approximately half-full.

Stopper the flask and gently swirl to dissolve the solid. If necessary, place the flask in an

ultrasonic bath for 5-10 minutes to aid dissolution.[7] One supplier notes "Sonicate" as a

condition, suggesting this may be required for complete dissolution.[7]

Dilution to Volume:

Once the solid is completely dissolved and the solution has returned to room temperature,

carefully add dichloromethane dropwise until the bottom of the meniscus reaches the

calibration mark on the neck of the flask.

Stopper the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Storage and Labeling:

Transfer the final stock solution into a labeled amber glass vial with a PTFE-lined cap to

protect it from light.

The label should include:

Compound Name: p-Terphenyl-d14 Stock Solution

Concentration: 1000 µg/mL
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Solvent: Dichloromethane

Preparation Date

Preparer's Initials

Expiration Date (typically 6-12 months, stability should be verified)

Store the solution in a designated freezer or refrigerator at -20°C to 4°C, or as determined

by internal stability studies.[1]

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the p-Terphenyl-d14 stock

solution.
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Caption: Workflow for p-Terphenyl-d14 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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